Cas no 2171220-23-6 (3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171220-23-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6212314
• PubChem ID: 165550511
• Update Time: 2025-06-11

3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 3-[(2S)-3-cyclopropyl-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171220-23-6
• EN300-1492167

• Inchi： 1S/C26H30N2O5/c1-2-28(14-13-24(29)30)25(31)23(15-17-11-12-17)27-26(32)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,2,11-16H2,1H3,(H,27,32)(H,29,30)/t23-/m0/s1
• InChI Key： IWCDWQDZIWKWDD-QHCPKHFHSA-N
• SMILES： O=C([C@H](CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)CCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Introduction to 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171220-23-6)

3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, identified by its CAS number 2171220-23-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropyl group, an amide linkage, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and development.

The structural motif of 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is particularly noteworthy due to its potential for biological activity. The presence of the Fmoc group is particularly relevant in the context of peptide synthesis, where it serves as a protective group for amino groups during solid-phase peptide synthesis (SPPS). This protection is crucial for ensuring the correct sequence and integrity of peptide chains, which are fundamental to many therapeutic agents. Additionally, the cyclopropyl moiety can influence the conformational flexibility and binding affinity of the molecule, making it an attractive scaffold for designing novel bioactive compounds.

In recent years, there has been a surge in research focused on developing novel peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. The compound 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid exemplifies this trend, as its structure incorporates elements that can enhance stability while maintaining biological activity. The amide bond not only provides structural rigidity but also serves as a hinge region that can modulate interactions with biological targets. This characteristic makes it particularly suitable for designing molecules that can selectively bind to specific receptors or enzymes.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases play a critical role in numerous biological processes, including inflammation, infection, and cancer progression. By inhibiting specific proteases, it may be possible to develop therapeutic agents that address these conditions more effectively. The Fmoc group in the molecule can be strategically removed or modified to reveal reactive sites that can participate in covalent bonding with protease active sites, leading to potent inhibition. This approach has been successfully employed in the development of antiviral and anticancer drugs.

Furthermore, the cyclopropyl group in 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid adds another layer of complexity to its chemical behavior. Cyclopropane rings are known for their unique electronic properties and ability to engage in non-bonded interactions with biological targets. This can lead to enhanced binding affinity and selectivity, which are essential for drug-like molecules. Additionally, the chirality at the (2S) position introduces stereoselectivity into the compound, which is critical for ensuring optimal pharmacological activity while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, it is possible to gain insights into how 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid interacts with biological targets at an atomic level. These studies have revealed that subtle changes in the structural arrangement of functional groups can significantly impact binding affinity and selectivity. This knowledge has been instrumental in guiding medicinal chemists toward designing more effective drug candidates.

The synthesis of 3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high stereochemical purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to ensure that the desired enantiomer is obtained. These synthetic strategies highlight the importance of advanced chemical methodologies in producing complex molecules that exhibit desirable biological properties.

The potential applications of this compound extend beyond protease inhibition. It has been hypothesized that it could serve as a precursor for more complex peptidomimetics designed to target other biological pathways. For instance, modifications to the fluorenylmethoxycarbonyl group could allow for further derivatization into molecules with different pharmacological profiles. Additionally, exploring alternative protecting groups could lead to novel synthetic routes that improve yield and scalability.

In conclusion,3-(2S)-3-cyclopropyl-N-ethyl-2-({(9H-fluoren-9-y m)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171220 23 6) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features make it well-suited for applications in drug discovery, particularly in the development of protease inhibitors and other bioactive peptidomimetics. As computational methods continue to evolve and synthetic techniques become more sophisticated, this compound holds great potential for contributing to advancements in medicinal chemistry and biomedicine.